4-{4-[(2-hydroxyethyl)amino]-3-nitrophenyl}-1(2H)-phthalazinone

• IUPAC Name: 4-[4-(2-hydroxyethylamino)-3-nitrophenyl]-2H-phthalazin-1-one
• InChI: InChI=1S/C16H14N4O4/c21-8-7-17-13-6-5-10(9-14(13)20(23)24)15-11-3-1-2-4-12(11)16(22)19-18-15/h1-6,9,17,21H,7-8H2,(H,19,22)
• InChI Key: CLEKGUNLTNZATG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NNC2=O)C3=CC(=C(C=C3)NCCO)[N+](=O)[O-]
• Molecular Formula: C16H14N4O4
• DSSTOX Substance ID: DTXSID501319764
• Molecular Weight: 326.31 g/mol
• Solubility: 1.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 577697-40-6

Description

4-{4-[(2-hydroxyethyl)amino]-3-nitrophenyl}-1(2H)-phthalazinone, also known as HET0016, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. HET0016 belongs to the family of phthalazinone derivatives and has been shown to inhibit the activity of a particular enzyme, cytochrome P450 (CYP) epoxygenase. Inhibition of this enzyme has been linked to various physiological and pathological conditions, making HET0016 a promising candidate for the development of new drugs.

Mechanism of Action

The primary mechanism of action of 4-{4-[(2-hydroxyethyl)amino]-3-nitrophenyl}-1(2H)-phthalazinone is the inhibition of CYP epoxygenase, which is responsible for the production of EETs. EETs are known to have various physiological effects, including the regulation of blood pressure, angiogenesis, and inflammation. Inhibition of CYP epoxygenase by 4-{4-[(2-hydroxyethyl)amino]-3-nitrophenyl}-1(2H)-phthalazinone leads to a reduction in EET production, which can have therapeutic benefits in various diseases.
Biochemical and Physiological Effects:
4-{4-[(2-hydroxyethyl)amino]-3-nitrophenyl}-1(2H)-phthalazinone has been shown to have various biochemical and physiological effects in preclinical studies. In hypertension, 4-{4-[(2-hydroxyethyl)amino]-3-nitrophenyl}-1(2H)-phthalazinone has been shown to reduce blood pressure in animal models. In cancer, 4-{4-[(2-hydroxyethyl)amino]-3-nitrophenyl}-1(2H)-phthalazinone has been shown to inhibit tumor growth and angiogenesis in vitro and in vivo. In inflammation, 4-{4-[(2-hydroxyethyl)amino]-3-nitrophenyl}-1(2H)-phthalazinone has been shown to reduce the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-{4-[(2-hydroxyethyl)amino]-3-nitrophenyl}-1(2H)-phthalazinone in lab experiments is its specificity for CYP epoxygenase inhibition. This allows researchers to study the effects of EETs on various physiological processes without the confounding effects of other compounds. However, one of the limitations of using 4-{4-[(2-hydroxyethyl)amino]-3-nitrophenyl}-1(2H)-phthalazinone is its potential toxicity at high doses, which can limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on 4-{4-[(2-hydroxyethyl)amino]-3-nitrophenyl}-1(2H)-phthalazinone. One area of interest is the development of new drugs based on the structure of 4-{4-[(2-hydroxyethyl)amino]-3-nitrophenyl}-1(2H)-phthalazinone for the treatment of hypertension, cancer, and inflammation. Another area of interest is the study of the effects of 4-{4-[(2-hydroxyethyl)amino]-3-nitrophenyl}-1(2H)-phthalazinone on other physiological processes, such as wound healing and neuroprotection. Additionally, further research is needed to determine the optimal dosing and administration of 4-{4-[(2-hydroxyethyl)amino]-3-nitrophenyl}-1(2H)-phthalazinone in various disease states.

Scientific Research Applications

4-{4-[(2-hydroxyethyl)amino]-3-nitrophenyl}-1(2H)-phthalazinone has been extensively studied for its potential therapeutic properties in various diseases, including hypertension, cancer, and inflammation. In hypertension, 4-{4-[(2-hydroxyethyl)amino]-3-nitrophenyl}-1(2H)-phthalazinone has been shown to inhibit the production of epoxyeicosatrienoic acids (EETs), which are known to regulate blood pressure. In cancer, 4-{4-[(2-hydroxyethyl)amino]-3-nitrophenyl}-1(2H)-phthalazinone has been shown to inhibit the growth of tumor cells by suppressing angiogenesis. In inflammation, 4-{4-[(2-hydroxyethyl)amino]-3-nitrophenyl}-1(2H)-phthalazinone has been shown to reduce the production of pro-inflammatory cytokines.